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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B3021037

An In-depth Technical Guide to the Crystal Structure and Analysis of 4'-Bromochalcone

Introduction

4'-Bromochalcone, with the chemical formula C1sH11BrO, is a derivative of chalcone, a class
of open-chain flavonoids.[1] Chalcones serve as versatile precursors in the synthesis of various
heterocyclic compounds and are investigated for a range of therapeutic properties, including
anticancer, anti-inflammatory, and antimicrobial activities.[2][3] The presence of an q,[3-
unsaturated carbonyl system and a bromine atom makes 4'-Bromochalcone a valuable
synthetic building block in organic chemistry and a subject of interest in drug development.[2]
This guide provides a comprehensive overview of its crystal structure, synthesis, and analytical
characterization.

Crystal Structure and Crystallographic Data

Single-crystal X-ray diffraction is the definitive method for determining the precise three-
dimensional arrangement of atoms in 4'-Bromochalcone. The compound crystallizes in the
monoclinic system.[2][4] The crystal structure reveals a non-planar molecule, with the
arrangement and packing in the crystal lattice governed by various intermolecular interactions.

[2]

Below is a summary of the crystallographic data for 4'-Bromochalcone, as reported in the
literature. It is important to note that minor variations in cell parameters can occur depending on
the specific crystallization conditions.[2]
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Parameter Value Reference
Chemical Formula C15H11BrO [2]
Molecular Weight 287.15 g/mol [5]1[6]
Crystal System Monaoclinic [2][4]

Space Group

P2i/c (orC 1 c 1 as per COD
2000970)

[2](5]

a (A) 29.027 [2][5]
b (A) 7.26 [2]15]
c (A) 5.917 [2]15]
a (%) 920 [2](5]
B () 101.38 [2]05]
y (®) 90 [21[5]
z 4 [21[5]

Experimental Protocols and Methodologies
Synthesis via Claisen-Schmidt Condensation

The primary route for synthesizing 4'-Bromochalcone is the Claisen-Schmidt condensation, a

base-catalyzed reaction between 4-bromoacetophenone and benzaldehyde.[7]

Protocol:

o Reactant Preparation: Dissolve equimolar amounts of 4-bromoacetophenone and

benzaldehyde in a suitable solvent, such as ethanol.

o Catalysis: Add a base catalyst, typically a pulverized form of potassium hydroxide (KOH) or

sodium hydroxide (NaOH), to the reaction mixture.

e Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be

monitored using thin-layer chromatography (TLC).
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« |solation: Upon completion, the product often precipitates out of the solution. The crude
product is collected by vacuum filtration.

 Purification: The collected solid is purified by recrystallization, commonly from ethanol, to
yield pure crystals of 4'-Bromochalcone.

Synthesis and Purification Workflow for 4'-Bromochalcone.

Single-Crystal X-ray Diffraction

This technique provides definitive data on the molecular structure and crystal packing.
Protocol:

o Crystal Selection: A suitable, high-quality single crystal of 4'-Bromochalcone is selected and
mounted on a goniometer head.

» Data Collection: The crystal is maintained at a constant low temperature (e.g., 120 K) and
exposed to a monochromatic X-ray beam (e.g., MoKa radiation, A = 0.71073 A) using a
diffractometer.[1] Diffraction data (reflections) are collected over a range of angles.

» Structure Solution: The collected data is processed to determine the unit cell dimensions and
space group. The crystal structure is then solved using direct methods, often with software
packages like SHELXT.[1]

» Structure Refinement: The initial structural model is refined by least-squares minimization
(e.g., using SHELXL) to achieve the best fit between the observed and calculated diffraction
patterns, yielding precise atomic coordinates, bond lengths, and angles.[1]

Spectroscopic and Analytical Characterization

A suite of spectroscopic methods is used to confirm the identity and structure of the
synthesized compound.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H and 3C NMR: Provides detailed information about the hydrogen and carbon
environments in the molecule. Samples are dissolved in a deuterated solvent (e.g., CDCl3),
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and spectra are recorded on an NMR spectrometer. The chemical shifts, multiplicities, and
coupling constants are analyzed to confirm the chalcone backbone and the positions of
substituents.

2. Mass Spectrometry (MS):

o Methodology: MS is used to determine the molecular weight and fragmentation pattern. The
analysis reveals a molecular ion peak [M]* at m/z 286 and a characteristic isotopic peak
[M+2]* at m/z 288 with a nearly 1:1 intensity ratio, which confirms the presence of a single
bromine atom.[2] A significant fragment corresponding to the loss of the bromine atom ([M-
Br]*) is observed at m/z 207.[2]

m/z Value Assignment
286, 288 [M]*, [M+2]* (Molecular lon)
207 [M-Br]*

3. Vibrational Spectroscopy (FT-IR):

o Methodology: Fourier Transform Infrared (FT-IR) spectroscopy identifies the functional
groups present. A sample (often prepared as a KBr pellet) is scanned with infrared radiation.
The resulting spectrum shows characteristic absorption bands for the carbonyl (C=0)
stretching, aromatic C=C bonds, and C-Br bond.

4. Ultraviolet-Visible (UV-Vis) Spectroscopy:

» Methodology: UV-Vis spectroscopy probes the electronic transitions within the conjugated Tt-
system. A dilute solution of the compound in a suitable solvent (e.g., ethanol) is analyzed. 4'-
Bromochalcone and related derivatives typically exhibit a strong absorption band (1 - mT*
transition) in the 312-327 nm range.[7]

Potential Sighaling Pathway Activation

Chalcone derivatives are known for their antioxidant properties, which may be attributed to their
ability to scavenge reactive oxygen species (ROS) and modulate cellular defense mechanisms.
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[2] One critical pathway is the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant
Response Element (ARE) pathway.

Potential Nrf2/ARE Antioxidant Pathway Activation.

This pathway represents a key cellular defense mechanism against oxidative stress.[2]
Compounds like 4'-Bromochalcone that can activate this pathway are of significant interest in
the development of drugs for diseases associated with oxidative damage.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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